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Compound of Interest |

4-Chloro-2-methoxy-6-
Compound Name:

methylpyridine
CAS No.: 1227594-01-5
Cat. No.: B3224209
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Document Type: Technical Whitepaper & Experimental Guide Target Compound: 4-Chloro-2-
methoxy-6-methylpyridine CAS Registry Number: 1227594-01-5 Formula: C7HsCINO
Molecular Weight: 157.60 g/mol

Executive Summary

4-Chloro-2-methoxy-6-methylpyridine is a trisubstituted pyridine derivative serving as a
critical electrophilic scaffold in medicinal chemistry. Its structural asymmetry—featuring a
chloro- group at the para position relative to the nitrogen, flanked by methoxy and methyl
substituents—makes it a versatile intermediate for Suzuki-Miyaura cross-couplings and S»Ar
reactions.

Critical Insight: Unlike common commodity chemicals, this compound lacks extensive public
physicochemical data (melting point/decomposition profiles). Consequently, this guide provides
a predicted property profile based on Structure-Activity Relationships (SAR) and details a self-
validating experimental protocol to determine its exact thermal behavior in your laboratory.
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Physicochemical Profile & Predictive Analysis[1]
Structural Identity[2]

e IUPAC Name: 4-Chloro-2-methoxy-6-methylpyridine[1]

 Isomer Distinction: Do not confuse with 2-chloro-4-methoxy-6-methylpyridine or pyrimidine
analogs (e.g., CAS 97041-37-7). The target molecule is a pyridine ring.[2][1][3][4]

e Precursor: Derived from 2-methoxy-6-methylpyridin-4-ol (CAS 53603-12-6).[4][5][6][7][8]

Predicted Thermal Properties

Based on the analysis of structural analogs (e.qg., 2,6-dichloro-4-methylpyridine and 2-chloro-6-
methylpyridine), the following properties are estimated.

Property Predicted Value Confidence Rationale

Loss of H-bond donor

_ _ (OH -> CI)
) Low-Melting Solid or ) o
Physical State o High significantly lowers
i
MP compared to

precursor.

Analogs like 2,4-
dichloro-6-
methylpyridine melt at
~40-44°C.

Melting Point 25°C —55°C Medium

Estimated from 2-
chloro-6-

Boiling Point 210°C — 225°C High methylpyridine (bp
194°C) + methoxy
contribution.

Lipophilic nature (logP
~2.2) ensures
solubility in DCM,
EtOAc, THF.

Solubility High (Organic) High

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3224209/docs?utm_src=pdf-body#technical-profile-characterization-strategy-4-chloro-2-methoxy-6-methylpyridine
https://pubchemlite.lcsb.uni.lu/compounds?query=C7H8ClNO
https://pubchemlite.lcsb.uni.lu/e/compound/19867380
https://pubchemlite.lcsb.uni.lu/compounds?query=C7H8ClNO
https://patents.google.com/patent/CN103483248A/en
https://www.bldpharm.com/products/P000746541.html
https://www.bldpharm.com/products/P000746541.html
https://www.sigmaaldrich.com/JP/ja/product/enamine/enah11dfcf3f?context=bbe
https://www.bldpharm.com/products/53603-12-6.html
https://www.sigmaaldrich.com/SG/en/product/enamine/enah11dfcf3f?context=bbe
http://m.acmec-e.net/products/show33177987.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3224209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Application Note: Due to the predicted low melting point, this compound may exist as a semi-

solid or "slush" at room temperature. It requires cold storage to maintain a discrete solid form.

Synthesis & Stability Logic
Synthesis Pathway

The thermal stability of the final product is often dictated by impurities from its synthesis. The
standard route involves the chlorination of the 4-hydroxy tautomer.

POCI3
(Phosphorus Oxychloride)
Reflux

4-Chloro-2-methoxy-6-methylpyridine
(CAS: 1227594-01-5)
Target Molecule

2-Methoxy-6-methylpyridin-4-ol
(CAS: 53603-12-6)
MP: >150°C

Chlorination _ | Phosphoryl Intermediate Workup (pH>9)
= (Transient) =

Click to download full resolution via product page

Figure 1: Synthetic pathway from the hydroxypyridine precursor. Note that complete removal of
POCIs and acidic byproducts is essential for the thermal stability of the methoxy group.

Thermal Stability Risks

o Demethylation: At temperatures >200°C, or in the presence of Lewis acids (residual
synthesis reagents), the methoxy group can cleave to form the pyridone.

e Hydrolysis: The 4-chloro position is deactivated by the 2-methoxy group but can still undergo
hydrolysis under vigorous acidic/basic conditions at high heat.

o Storage: Store under inert gas (Argon/Nitrogen) at 2—8°C.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3224209/docs?utm_src=pdf-body-img#technical-profile-characterization-strategy-4-chloro-2-methoxy-6-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3224209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols: Determination of Thermal
Properties

Since literature values are scarce, use these protocols to characterize your specific lot.

Differential Scanning Calorimetry (DSC) Protocol

Objective: Determine the precise Melting Point (MP) and check for polymorphism.

Equipment: DSC 2500 (TA Instruments) or equivalent. Sample Mass: 3-5 mg in a Tzero
Aluminum Pan (Hermetically sealed).

Workflow:

Equilibration: Cool to -40°C to ensure the sample is fully solid.

Ramp 1: Heat at 10°C/min to 150°C.

o Observation: Look for an endothermic peak (Melting). Calculate onset temperature (

Cooling: Cool at 10°C/min back to -40°C.

o Observation: Look for crystallization exotherm. If absent, the sample may form a glass.

Ramp 2: Heat at 10°C/min to 150°C.

o Validation: Confirm the melting peak from Ramp 1.

Thermogravimetric Analysis (TGA) Protocol

Objective: Determine the Decomposition Temperature (

) and Volatility.

Equipment: TGA 5500 or equivalent. Atmosphere: Nitrogen (Inert) at 25 mL/min.

Workflow:
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Tare: Calibrate empty platinum pan.

Load: Add 5-10 mg of sample.

Ramp: Heat from 30°C to 400°C at 10°C/min.

Analysis:

o : Temperature at 5% mass loss. (Likely evaporation for this low MW compound).

o Inflection Point: First derivative peak indicating chemical decomposition.

Strategic Application in Drug Development

This compound is a "Handle-Equipped" scaffold. The 4-chloro position is the primary reactive
site for cross-coupling, while the 2-methoxy and 6-methyl groups provide steric bulk and
electronic modulation.

4-Chloro-2-methoxy-6-methylpyridine

Primary Utility |Alternative Path Late-Stage Mod

Suzuki-Miyaura Coupling Nucleophilic Substitution (SnAr) Demethylation
(Reacts at C4-Cl) (Reacts at C4-Cl) (Reacts at C2-OMe)
Pd(dppf)CI2, Boronic Acid Amines/Thiols, Heat HBr/AcOH -> Pyridone

Click to download full resolution via product page

Figure 2: Chemoselectivity profile. The C4-Chloro site is the most labile under Pd-catalyzed
conditions, making this an excellent "Head" group for bi-aryl synthesis.

References

e Chemical Identity & CAS: "4-Chloro-2-methoxy-6-methylpyridine" (CAS 1227594-01-5).[9]
PubChem Compound Summary. National Center for Biotechnology Information. Link
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e Precursor Identification: "2-methoxy-6-methylpyridin-4-ol" (CAS 53603-12-6).[4][5][6][7][8]
Sigma-Aldrich Product Catalog. Link

+ Analogous Properties (2,6-Dichloro-4-methylpyridine):ChemicalBook Physical Properties
Database. Used for melting point estimation. Link

¢ General Synthesis of 4-Chloropyridines: "Chlorination of hydroxypyridines with phosphorus
oxychloride." Organic Syntheses, Coll. Vol. 3, p.272. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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